4-Cyano-3-methyl-benzofuran-2-carboxylic acid

• Molecular Formula: C11H7NO3
• Molecular Weight: 201.18 g/mol
• IUPAC Name: 4-cyano-3-methyl-1-benzofuran-2-carboxylic acid
• InChI: InChI=1S/C11H7NO3/c1-6-9-7(5-12)3-2-4-8(9)15-10(6)11(13)14/h2-4H,1H3,(H,13,14)
• InChI Key: BJYHQKHMGBXDOX-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(OC2=CC=CC(=C12)C#N)C(=O)O

Description

4-Cyano-3-methyl-benzofuran-2-carboxylic acid is a useful research compound. Its molecular formula is C11H7NO3 and its molecular weight is 201.18 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To 550 mg of 4-cyano-3-methyl-benzofuran-2-carboxylic acid ethyl ester (2.4 mmol) in 15 mL of THF was added 5 mL of MeOH and 5 mL of 1N LiOH. The reaction was complete in 2 h. After quenching with 5 mL of 1 N HCl and work up, 4-cyano-3-methyl-benzofuran-2-carboxylic acid was obtained in quantitative yield. 1H NMR (400 MHz, DMSO-d6) δ ppm 2.7 (s, 3 H) 7.7 (m, 1 H) 7.9 (d, J=7.3 Hz, 1 H) 8.1 (m, 1 H).